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Compound of Interest

Compound Name: Pomalidomide-C3-adavosertib

Cat. No.: B10821857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the

investigational compound Pomalidomide-C3-adavosertib. Adherence to these procedures is

vital for ensuring personnel safety and environmental protection. This guidance should be used

in conjunction with your institution's specific environmental health and safety (EHS) protocols

and all applicable local, state, and federal regulations.

Core Hazards
Pomalidomide-C3-adavosertib is a conjugate molecule comprising pomalidomide and

adavosertib. The disposal procedure must account for the hazards associated with both

components.

Pomalidomide: A thalidomide analogue, pomalidomide is a known human teratogen that can

cause severe birth defects or embryo-fetal death[1][2]. It is classified as a hazardous drug

and requires special handling and disposal procedures[1][3]. Distribution of pomalidomide is

restricted through the Pomalyst Risk Evaluation and Mitigation Strategy (REMS) program[1]

[2].
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Adavosertib (AZD1775): An investigational inhibitor of the WEE1 kinase, adavosertib is used

in clinical trials for advanced solid tumors[4][5][6]. While specific disposal guidelines for

adavosertib are not publicly available, as an investigational anticancer agent, it should be

handled as a hazardous drug.

PROTAC Linker (C3): The C3 linker itself is not expected to pose significant independent

hazards, but the entire conjugate must be treated with the precautions required for its most

hazardous components.

Disposal Workflow
The following diagram outlines the necessary steps for the safe disposal of Pomalidomide-C3-
adavosertib waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10326086/
https://aacrjournals.org/cancerrescommun/article/4/7/1793/746640/A-Phase-II-Trial-of-the-WEE1-Inhibitor-Adavosertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282703/
https://www.benchchem.com/product/b10821857/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/product/b10821857/docs?utm_src=pdf-body#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Segregation & Collection

Step 2: Labeling & Storage

Step 3: Professional Disposal

Identify Waste Streams
(Solid & Liquid)

Use Designated, Labeled,
Leak-Proof Waste Containers

Segregate at point of generation

Label container with:
'Hazardous Drug Waste'

'Cytotoxic' / 'Antineoplastic'
Chemical Name

Store in a Secure, Designated Area
Away from incompatible materials

Arrange for Pickup by a
Licensed Hazardous Waste Vendor

Maintain Disposal Records
(Manifests)

Click to download full resolution via product page

Pomalidomide-C3-adavosertib Disposal Workflow

Detailed Disposal Protocols
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Adherence to the following step-by-step protocols is mandatory for the safe handling and

disposal of Pomalidomide-C3-adavosertib.

Personal Protective Equipment (PPE)
All personnel handling Pomalidomide-C3-adavosertib waste must wear appropriate PPE to

prevent exposure.

PPE Item Specification

Gloves
Double-gloving with chemotherapy-rated gloves

(e.g., nitrile) is required.

Gown
Disposable, lint-free, solid-front gown with

closed back and elastic cuffs.

Eye Protection Safety glasses with side shields or goggles.

Respiratory

A NIOSH-approved respirator may be necessary

depending on the form of the waste (e.g.,

powder) and institutional assessment.

Waste Segregation and Collection
Proper segregation of waste at the point of generation is critical to prevent cross-contamination

and ensure compliant disposal.

Solid Waste:

Includes contaminated lab supplies such as pipette tips, gloves, gowns, bench paper, and

empty vials.

Place all solid waste into a designated, leak-proof, and puncture-resistant container[7].

The container must be clearly labeled as "HAZARDOUS DRUG WASTE" or "CYTOTOXIC

WASTE"[7].

Liquid Waste:
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Includes unused solutions, reaction mixtures, and contaminated solvents.

Collect liquid waste in a dedicated, leak-proof, and shatter-resistant container.

Do not mix with other chemical waste streams unless explicitly permitted by your EHS

department.

The container must be clearly labeled with the chemical name and associated hazards.

Decontamination of Reusable Equipment
All non-disposable equipment that comes into contact with Pomalidomide-C3-adavosertib
must be decontaminated.

Use a validated decontamination procedure, which may involve washing with a surfactant

followed by rinsing with a strong oxidizing agent (e.g., sodium hypochlorite), and then a final

rinse with water. Consult your institution's EHS for approved procedures.

Dispose of all cleaning materials (wipes, etc.) as hazardous solid waste.

Storage and Labeling
Waste containers must be kept sealed when not in use.

Store waste in a secure, designated area with limited access, away from general laboratory

traffic.

Ensure all labels are accurate and clearly visible.

Final Disposal
Disposal of hazardous drug waste must be conducted through your institution's EHS-

approved hazardous waste management vendor[7][8].

Never dispose of Pomalidomide-C3-adavosertib waste in regular trash, sharps containers

for biohazardous waste, or down the drain[9].

Maintain all records of hazardous waste disposal, including manifests provided by the waste

vendor, in accordance with regulatory requirements[10].
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Spill Management
In the event of a spill, immediately alert personnel in the area and follow these steps:

Evacuate and Secure: Cordon off the spill area to prevent entry.

Don PPE: Wear appropriate PPE as listed in the table above.

Containment:

For powders: Gently cover the spill with damp absorbent pads to avoid raising dust[3].

For liquids: Absorb the spill with chemically inert absorbent materials.

Cleanup: Working from the outside in, carefully collect all contaminated materials.

Decontaminate: Clean the spill area with an appropriate decontamination solution.

Dispose: Place all cleanup materials into the hazardous solid waste container.

Report: Report the spill to your laboratory supervisor and EHS department immediately.

Regulatory Compliance
Disposal of Pomalidomide-C3-adavosertib is governed by multiple regulations. It is

imperative to comply with all applicable federal, state, and local laws. Key regulatory bodies in

the United States include:

Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA)[11].

Occupational Safety and Health Administration (OSHA): Sets standards for worker safety

when handling hazardous drugs[7].

National Institute for Occupational Safety and Health (NIOSH): Maintains a list of hazardous

drugs that require special handling[10].
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Always consult with your institution's EHS department to ensure your disposal procedures are

in full compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. drugs.com [drugs.com]

2. accessdata.fda.gov [accessdata.fda.gov]

3. packageinserts.bms.com [packageinserts.bms.com]

4. Adavosertib (AZD1775) does not prolong the QTc interval in patients with advanced solid
tumors: a phase I open-label study - PMC [pmc.ncbi.nlm.nih.gov]

5. aacrjournals.org [aacrjournals.org]

6. Safety, anti-tumor activity, and biomarker analysis in a phase 1 trial of the once-daily
Wee1 inhibitor adavosertib (AZD1775) in patients with advanced solid tumors - PMC
[pmc.ncbi.nlm.nih.gov]

7. eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs | Occupational Safety and
Health Administration [osha.gov]

8. medicalwastepros.com [medicalwastepros.com]

9. fishersci.com [fishersci.com]

10. slmfacilities.com [slmfacilities.com]

11. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Pomalidomide-
C3-adavosertib]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821857/docs#essential-guide-to-the-safe-disposal-
of-pomalidomide-c3-adavosertib]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10821857?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugs.com/monograph/pomalidomide.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/204026s019lbl.pdf
https://packageinserts.bms.com/sds/sds_pomalyst.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10326086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10326086/
https://aacrjournals.org/cancerrescommun/article/4/7/1793/746640/A-Phase-II-Trial-of-the-WEE1-Inhibitor-Adavosertib
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282703/
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.medicalwastepros.com/blog/controlled-substance-disposal/
https://www.fishersci.com/store/msds?partNumber=AC465702500&productDescription=POMALIDOMIDE+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.slmfacilities.com/facility-management/hazardous-drug-disposal-101/
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b10821857/docs#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/product/b10821857/docs#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/product/b10821857/docs#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/product/b10821857/docs#essential-guide-to-the-safe-disposal-of-pomalidomide-c3-adavosertib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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